1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione

• IUPAC Name: 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]piperazine-2,3-dione
• InChI: InChI=1S/C14H17FN2O3/c1-2-16-7-8-17(14(19)13(16)18)9-10-20-12-6-4-3-5-11(12)15/h3-6H,2,7-10H2,1H3
• InChI Key: VPHYNQDGHGGDBG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CCOC2=CC=CC=C2F
• Molecular Formula: C14H17FN2O3
• Molecular Weight: 280.29 g/mol

Description

1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione, also known as EFEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EFEP is a piperazine-based derivative that has been synthesized and studied for its pharmacological properties. In

Mechanism of Action

Target of Action

A similar compound, pyraflufen-ethyl, is known to inhibit the enzyme activity of protoporphyrinogen oxidase (protox) . Protox is a key enzyme in the heme and chlorophyll biosynthesis pathway in plants.

Mode of Action

Pyraflufen-ethyl, a similar compound, acts by inhibiting the enzyme activity of protox . This inhibition prevents the synthesis of chlorophyll, which is essential for photosynthesis in plants, leading to the death of the plant.

Biochemical Pathways

Based on the mode of action of pyraflufen-ethyl, it can be inferred that the compound affects the heme and chlorophyll biosynthesis pathways . The inhibition of Protox disrupts these pathways, leading to a deficiency of chlorophyll and heme, affecting photosynthesis and respiration, respectively.

Result of Action

Based on the mode of action of pyraflufen-ethyl, it can be inferred that the compound leads to the death of the plant by inhibiting photosynthesis and respiration .

Advantages and Limitations for Lab Experiments

1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has several advantages for lab experiments. 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione is a stable compound that can be easily synthesized in large quantities. 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has also been shown to have low toxicity and high selectivity for its target molecules. However, 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has some limitations for lab experiments. 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione is a relatively new compound, and its mechanism of action is not fully understood. Additionally, 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has not been extensively studied in vivo, and its pharmacokinetics and pharmacodynamics are not well-known.

Future Directions

There are several future directions for 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione research. 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione can be further studied for its potential therapeutic applications in cancer, Alzheimer's disease, and Parkinson's disease. Additionally, 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione can be studied for its potential applications in other diseases, such as cardiovascular disease and diabetes. 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione can also be further optimized for its pharmacokinetics and pharmacodynamics to improve its efficacy and safety. Finally, 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione can be studied in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione can be synthesized through a multistep process that involves the reaction of 2-fluorophenol with ethylene oxide to form 2-(2-fluorophenoxy)ethanol. This intermediate is then reacted with phosgene to produce 2-(2-fluorophenoxy)ethyl chloroformate, which is further reacted with piperazine to form 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione. The synthesis method of 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has been shown to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease, 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of the disease. 1-ethyl-4-[2-(2-fluorophenoxy)ethyl]-2,3-piperazinedione has also been studied in Parkinson's disease, where it has been shown to protect dopaminergic neurons from oxidative stress-induced damage.